Cas no 1361600-24-9 (4'-(Difluoromethoxy)-2'-fluoro-3,4,5-trichlorobiphenyl)

• Product Name: 4'-(Difluoromethoxy)-2'-fluoro-3,4,5-trichlorobiphenyl
• CAS No: 1361600-24-9
• MF: C₁₃H₆Cl₃F₃O
• MW: 341.540351390839
• CID: 4991253
• Update Time: 2025-10-28

4'-(Difluoromethoxy)-2'-fluoro-3,4,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-(Difluoromethoxy)-2'-fluoro-3,4,5-trichlorobiphenyl

• Inchi： 1S/C13H6Cl3F3O/c14-9-3-6(4-10(15)12(9)16)8-2-1-7(5-11(8)17)20-13(18)19/h1-5,13H
• InChI Key： WKIPQECCYOHYHG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=CC(=CC=1F)OC(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 6.5
• Topological Polar Surface Area: 9.2

Additional information on 4'-(Difluoromethoxy)-2'-fluoro-3,4,5-trichlorobiphenyl

Comprehensive Overview of 4'-(Difluoromethoxy)-2'-fluoro-3,4,5-trichlorobiphenyl (CAS No. 1361600-24-9)

4'-(Difluoromethoxy)-2'-fluoro-3,4,5-trichlorobiphenyl (CAS No. 1361600-24-9) is a specialized halogenated biphenyl compound that has garnered significant attention in the fields of organic chemistry and material science. This compound, characterized by its unique difluoromethoxy and trichlorophenyl substituents, exhibits remarkable properties that make it a subject of interest for researchers and industrial applications alike. Its molecular structure, combining fluorine and chlorine atoms, contributes to its distinct electronic and steric effects, which are pivotal in designing advanced functional materials.

The synthesis of 4'-(Difluoromethoxy)-2'-fluoro-3,4,5-trichlorobiphenyl involves sophisticated organic synthesis techniques, including cross-coupling reactions and halogenation processes. Researchers often explore its potential as a building block for pharmaceutical intermediates or agrochemicals, given its structural versatility. Recent studies have highlighted its role in catalysis and polymer chemistry, where its electron-withdrawing properties enhance reaction efficiencies. The compound's thermal stability and solubility in organic solvents further broaden its applicability in high-performance coatings and electronic materials.

In the context of environmental sustainability, the decomposition pathways and biodegradability of halogenated compounds like 4'-(Difluoromethoxy)-2'-fluoro-3,4,5-trichlorobiphenyl are under scrutiny. With growing consumer interest in green chemistry, researchers are investigating methods to minimize its environmental footprint. This aligns with the global shift toward eco-friendly alternatives and sustainable manufacturing practices. The compound's persistence and bioaccumulation potential are also critical factors in regulatory assessments, driving innovations in waste treatment and recycling technologies.

From a commercial perspective, the demand for 4'-(Difluoromethoxy)-2'-fluoro-3,4,5-trichlorobiphenyl is influenced by its niche applications in specialty chemicals and advanced materials. Market trends indicate a rising interest in custom synthesis services, particularly for compounds with tailored physicochemical properties. Companies specializing in fine chemicals often highlight this compound's purity and batch consistency as key selling points. Additionally, its integration into research and development projects underscores its value in innovation-driven industries.

For researchers and industry professionals, understanding the structure-activity relationships of 4'-(Difluoromethoxy)-2'-fluoro-3,4,5-trichlorobiphenyl is essential. Computational tools like molecular modeling and QSAR studies provide insights into its reactivity and interaction mechanisms. These approaches are instrumental in optimizing its use for targeted applications, such as electronic device fabrication or catalytic systems. As the scientific community continues to explore its potential, this compound remains a focal point for cutting-edge research.

In summary, 4'-(Difluoromethoxy)-2'-fluoro-3,4,5-trichlorobiphenyl (CAS No. 1361600-24-9) represents a fascinating intersection of chemical innovation and practical utility. Its multifaceted properties and applications make it a valuable asset in both academic research and industrial processes. As advancements in synthetic methodologies and sustainability initiatives evolve, this compound is poised to play a pivotal role in shaping the future of specialized chemistry.